6-chloro-4-(trifluoromethyl)pyridazin-3-ol
Overview
Description
6-chloro-4-(trifluoromethyl)pyridazin-3-ol, also known as 6-C4TFP, is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the pyridazinone family of compounds and is characterized by a six-membered heterocyclic ring with two nitrogen atoms and two oxygen atoms. 6-C4TFP has been studied for its potential to act as a catalyst in organic synthesis, as an inhibitor of enzymes involved in the biodegradation of organic pollutants, and as a ligand for the binding of metal ions. Additionally, it has been used in the study of the biochemistry and physiology of various organisms.
Scientific Research Applications
6-chloro-4-(trifluoromethyl)pyridazin-3-ol has been used in a variety of scientific research applications. It has been found to act as a catalyst in organic synthesis, as an inhibitor of enzymes involved in the biodegradation of organic pollutants, and as a ligand for the binding of metal ions. Additionally, it has been used in the study of the biochemistry and physiology of various organisms.
Mechanism of Action
The mechanism of action of 6-chloro-4-(trifluoromethyl)pyridazin-3-ol depends on the application in which it is used. For example, when used as a catalyst in organic synthesis, 6-chloro-4-(trifluoromethyl)pyridazin-3-ol acts as a Lewis acid, forming a covalent bond with a substrate molecule, thus facilitating the reaction. As an inhibitor of enzymes involved in the biodegradation of organic pollutants, 6-chloro-4-(trifluoromethyl)pyridazin-3-ol binds to the active site of the enzyme, preventing the enzyme from binding to its substrate. Finally, when used as a ligand for the binding of metal ions, 6-chloro-4-(trifluoromethyl)pyridazin-3-ol forms a coordination complex with the metal ion, thus binding the metal ion to the ligand.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-chloro-4-(trifluoromethyl)pyridazin-3-ol depend on the application in which it is used. For example, when used as a catalyst in organic synthesis, 6-chloro-4-(trifluoromethyl)pyridazin-3-ol does not exhibit any significant biochemical or physiological effects. However, when used as an inhibitor of enzymes involved in the biodegradation of organic pollutants, 6-chloro-4-(trifluoromethyl)pyridazin-3-ol may inhibit the activity of certain enzymes, thus affecting the biochemical and physiological processes of the organism in which the enzyme is expressed. Additionally, when used as a ligand for the binding of metal ions, 6-chloro-4-(trifluoromethyl)pyridazin-3-ol may bind to the metal ion, thus affecting the biochemical and physiological processes of the organism in which the metal ion is expressed.
Advantages and Limitations for Lab Experiments
The advantages of using 6-chloro-4-(trifluoromethyl)pyridazin-3-ol in laboratory experiments include its low cost, its stability in a variety of conditions, and its ability to act as a catalyst in organic synthesis. Additionally, it has been found to be a reliable and reproducible method of synthesis.
The limitations of using 6-chloro-4-(trifluoromethyl)pyridazin-3-ol in laboratory experiments include its potential to inhibit the activity of certain enzymes, its potential to bind to metal ions, and its potential to affect the biochemical and physiological processes of the organism in which it is expressed.
Future Directions
The potential future directions for research involving 6-chloro-4-(trifluoromethyl)pyridazin-3-ol include the development of new synthetic methods for its synthesis, the exploration of its potential as an inhibitor of enzymes involved in the biodegradation of organic pollutants, and the exploration of its potential as a ligand for the binding of metal ions. Additionally, further research could be conducted to explore the biochemical and physiological effects of 6-chloro-4-(trifluoromethyl)pyridazin-3-ol and its potential to act as a catalyst in organic synthesis. Finally, further research could be conducted to investigate the potential applications of 6-chloro-4-(trifluoromethyl)pyridazin-3-ol in the development of new drugs and other therapeutic agents.
Synthesis Methods
The synthesis of 6-chloro-4-(trifluoromethyl)pyridazin-3-ol is typically achieved through the reaction of 4-trifluoromethylpyridazine-3-carboxylic acid and chloroacetyl chloride in the presence of a base, such as triethylamine. The reaction proceeds in two steps, with the first step involving the formation of a carboxylic acid chloride and the second step resulting in the formation of the desired 6-chloro-4-(trifluoromethyl)pyridazin-3-ol. This method of synthesis has been found to be reliable and reproducible.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-chloro-4-(trifluoromethyl)pyridazin-3-ol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2,4,6-trichloropyridazine", "sodium trifluoroacetate", "sodium hydroxide", "methanol", "water" ], "Reaction": [ "Step 1: Conversion of 2,4,6-trichloropyridazine to 6-chloro-4-hydroxypyridazine by treatment with sodium hydroxide in methanol/water mixture.", "Step 2: Conversion of 6-chloro-4-hydroxypyridazine to 6-chloro-4-(trifluoromethyl)pyridazine by reaction with sodium trifluoroacetate in the presence of a base such as sodium hydroxide.", "Step 3: Conversion of 6-chloro-4-(trifluoromethyl)pyridazine to 6-chloro-4-(trifluoromethyl)pyridazin-3-ol by treatment with a reducing agent such as sodium borohydride in a suitable solvent." ] } | |
CAS RN |
2733139-85-8 |
Molecular Formula |
C5H2ClF3N2O |
Molecular Weight |
198.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
